Cas no 1261921-60-1 (4-(2-Carboxy-3-fluorophenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(2-Carboxy-3-fluorophenyl)thiophene-2-carboxylic acid
• CAS No: 1261921-60-1
• MF: C₁₂H₇FO₄S
• MW: 266.244985818863
• CID: 2763627
• PubChem ID: 53226832
• Update Time: 2025-04-21

4-(2-Carboxy-3-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261921-60-1
• DTXSID50690450
• 4-(2-Carboxy-3-fluorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H7FO4S/c13-8-3-1-2-7(10(8)12(16)17)6-4-9(11(14)15)18-5-6/h1-5H,(H,14,15)(H,16,17)
• InChI Key： WCIRQMGFJUKZIB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 266.00490804Da
• Monoisotopic Mass: 266.00490804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų